Cas no 116649-87-7 (3-(Aminomethyl)cyclopentan-1-ol)

• Product Name: 3-(Aminomethyl)cyclopentan-1-ol
• CAS No: 116649-87-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD17169821
• CID: 1080048
• PubChem ID: 14130438
• Update Time: 2025-06-10

3-(Aminomethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(AMINOMETHYL)CYCLOPENTANOL
• 3-Aminomethyl-cyclopentanol
• SCHEMBL1204589
• trans-3-(Aminomethyl)cyclopentanol
• 116649-87-7
• SB23051
• 946826-76-2
• BS-12977
• DB-135735
• Cyclopentanol, 3-(aminomethyl)-
• SB23053
• cis-3-(Aminomethyl)cyclopentanol
• 55843-53-3
• D76686
• (1R,3R)-3-Aminomethyl-cyclopentanol
• SB23054
• AKOS014320550
• MFCD17169821
• EN300-113631
• SB30966
• 3-(aminomethyl)cyclopentan-1-ol
• CS-0107088
• SB23052
• 3-(Aminomethyl)cyclopentan-1-ol

• MDL： MFCD17169821
• Inchi： 1S/C6H13NO/c7-4-5-1-2-6(8)3-5/h5-6,8H,1-4,7H2
• InChI Key： NUBNZASXRSXFRW-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)C1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-(Aminomethyl)cyclopentan-1-ol

Professional Introduction to 3-(Aminomethyl)cyclopentan-1-ol (CAS No. 116649-87-7)

3-(Aminomethyl)cyclopentan-1-ol, identified by the chemical identifier CAS No. 116649-87-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentanone backbone substituted with an aminomethyl group, has garnered attention due to its structural versatility and potential biological activity. The presence of both a primary amine and a hydroxyl group makes it a valuable intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents.

The compound’s unique structural motif—the cyclopentane ring conjugated with an amine and hydroxyl functionality—provides a scaffold that can be modified in various ways to tailor its physicochemical properties and biological interactions. Such structural features are often exploited in drug design to enhance binding affinity, metabolic stability, and pharmacokinetic profiles. In recent years, there has been growing interest in heterocyclic compounds as drug candidates, and 3-(Aminomethyl)cyclopentan-1-ol represents an example of how functionalized cycloalkanes can contribute to this area.

From a synthetic perspective, 3-(Aminomethyl)cyclopentan-1-ol can serve as a versatile building block for the construction of more intricate molecules. The amine group, for instance, can participate in condensation reactions with carboxylic acids or activated esters to form amides, while the hydroxyl group can undergo etherification or esterification to introduce additional functional moieties. These transformations make the compound a valuable reagent in organic synthesis, particularly for the preparation of peptidomimetics and other bioactive molecules.

Recent advancements in computational chemistry have further highlighted the potential of 3-(Aminomethyl)cyclopentan-1-ol as a lead compound. Molecular modeling studies have demonstrated that modifications to its structure can influence its binding affinity to target proteins, making it a promising candidate for structure-based drug design. For instance, computational screening has identified derivatives of this compound that exhibit potent activity against enzymes implicated in inflammatory diseases. Such findings underscore the importance of 3-(Aminomethyl)cyclopentan-1-ol as a starting point for further medicinal chemistry investigations.

In the realm of medicinal biology, the biological activity of 3-(Aminomethyl)cyclopentan-1-ol has been explored in several contexts. Initial studies have suggested that this compound may possess anti-inflammatory properties, potentially by modulating signaling pathways associated with immune responses. Additionally, its structural similarity to natural products has led researchers to investigate its potential as a precursor for bioactive natural product analogs. These studies highlight the compound’s relevance not only as a synthetic intermediate but also as a biologically active molecule in its own right.

The synthesis of 3-(Aminomethyl)cyclopentan-1-ol itself is an intriguing challenge that has been addressed through various methodologies. One common approach involves the reduction of a nitrile derivative followed by functional group manipulation to introduce the desired amine and hydroxyl groups. Alternatively, ring-forming reactions starting from linear precursors can be employed to construct the cyclopentane core. These synthetic strategies reflect the broader trends in organic synthesis aimed at developing efficient and scalable routes to complex molecules.

The physicochemical properties of 3-(Aminomethyl)cyclopentan-1-ol are also worthy of note. Its solubility profile, melting point, and spectroscopic characteristics are all influenced by its functional groups and molecular architecture. Understanding these properties is crucial for optimizing its use in pharmaceutical applications, where factors such as solubility and stability play a critical role in drug formulation and delivery.

As research in pharmaceutical chemistry continues to evolve, compounds like 3-(Aminomethyl)cyclopentan-1-ol are likely to remain relevant due to their structural diversity and synthetic utility. The integration of machine learning and artificial intelligence into drug discovery processes has further accelerated the identification of novel molecular scaffolds with potential therapeutic value. In this context, 3-(Aminomethyl)cyclopentan-1-ol serves as an example of how traditional organic chemistry principles continue to inform modern drug development strategies.

The future prospects for 3-(Aminomethyl)cyclopentan-1-ol include its exploration as a scaffold for next-generation therapeutics. By leveraging advances in synthetic chemistry and biotechnology, researchers aim to develop derivatives with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinical applications, ensuring that compounds like 3-(Aminomethyl)cyclopentan-1-ol reach their full potential in addressing unmet medical needs.